N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride
Overview
Description
N,N-Dimethyl-1,4-diazepane-1-carboxamide hydrochloride, also known as DMC, is an organic compound that has been used in a variety of scientific research applications. DMC is a white, crystalline solid that is soluble in water and has a molecular weight of 192.68 g/mol. It is synthesized from 1,4-diazabicyclo[2.2.2]octane (DABCO) and dimethylformamide (DMF). Due to its properties, DMC is suitable for use in a wide range of applications, including chemical synthesis, pharmaceutical research, and biochemistry.
Scientific Research Applications
N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and food additives. N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride has also been used as a reagent for the synthesis of heterocyclic compounds, such as quinolines, indoles, and thiophenes. Additionally, N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride has been used to prepare metal complexes, which are important in the study of catalytic processes.
Mechanism of Action
The mechanism of action of N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride is not completely understood. However, it is believed that the compound acts as an electron-withdrawing group, which allows for the formation of a stable carbocation intermediate. This intermediate then undergoes a variety of reactions, depending on the reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride have not been extensively studied. However, it is believed that the compound has no significant effect on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride in laboratory experiments is its low cost and easy availability. Additionally, the compound is stable and has a low toxicity, making it suitable for use in a variety of experiments. The main limitation of using N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride is that it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
Given the wide range of applications of N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride, there are a number of potential future directions for research. These include the development of new methods for the synthesis of N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride, the exploration of its uses in pharmaceutical research, and the study of its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential uses of N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride in biochemistry, catalysis, and metal complex synthesis.
Synthesis Methods
The synthesis of N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride begins with the reaction of DABCO and DMF. The reaction is conducted in a sealed vessel at a temperature of 80-85°C. During the reaction, the DABCO and DMF react to form an intermediate compound, which is then hydrolyzed to form N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride. The hydrolysis is conducted in aqueous hydrochloric acid solution at a temperature of 70-75°C for a period of two hours. After the hydrolysis is complete, the solution is cooled to room temperature and the crystals of N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride are collected by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride involves the reaction of 1,4-diazepane with N,N-dimethylcarbamoyl chloride in the presence of a base to form the desired product. The product is then treated with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "1,4-diazepane", "N,N-dimethylcarbamoyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "1. Dissolve 1,4-diazepane in a suitable solvent (e.g. dichloromethane).", "2. Add N,N-dimethylcarbamoyl chloride to the reaction mixture.", "3. Add a base (e.g. triethylamine) to the reaction mixture and stir for several hours at room temperature.", "4. Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "5. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "6. Dissolve the crude product in a suitable solvent (e.g. ethanol) and add hydrochloric acid to the solution.", "7. Collect the precipitated hydrochloride salt by filtration and wash with a suitable solvent (e.g. diethyl ether).", "8. Dry the product under vacuum to obtain N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride." ] } | |
CAS RN |
2624136-05-4 |
Product Name |
N,N-dimethyl-1,4-diazepane-1-carboxamide hydrochloride |
Molecular Formula |
C8H18ClN3O |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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